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Compound of Interest

Compound Name: 5'-O-DMT-N2-DMF-dG

Cat. No.: B15587959

Get Quote

Technical Support Center: 5'-O-DMT-N2-DMF-dG
Welcome to the technical support center for 5'-O-DMT-N2-DMF-dG. This resource is designed

for researchers, scientists, and drug development professionals to troubleshoot and resolve

issues related to low coupling efficiency during oligonucleotide synthesis.

Frequently Asked Questions (FAQs)
Q1: What is 5'-O-DMT-N2-DMF-dG and why is the N2-DMF protecting group used?

5'-O-DMT-N2-DMF-dG is a phosphoramidite building block used in the chemical synthesis of

DNA oligonucleotides.[1][2][3][4] The key components are:

5'-O-DMT: A dimethoxytrityl group that protects the 5'-hydroxyl group of the deoxyguanosine.

This group is removed at the beginning of each coupling cycle to allow for the addition of the

next nucleotide.[5]

N2-DMF: A dimethylformamidine group that protects the exocyclic amine of the guanine

base. This group is crucial for preventing unwanted side reactions during synthesis and is

noted for its relative stability against depurination compared to other protecting groups.[6]
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The DMF group also enhances the solubility and stability of the phosphoramidite during

synthesis.[1]

dG: Deoxyguanosine, one of the four standard DNA bases.

Phosphoramidite: The reactive moiety at the 3'-position that enables the formation of the

phosphodiester bond to the growing oligonucleotide chain.[1]

Q2: What is a typical coupling efficiency I should expect with 5'-O-DMT-N2-DMF-dG?

Under optimal conditions, the coupling efficiency for 5'-O-DMT-N2-DMF-dG should be greater

than 99%.[5] Consistently high coupling efficiency is critical, as even a small decrease can

significantly reduce the yield of the full-length oligonucleotide, especially for longer sequences.

[6][7]

Q3: Why is my coupling efficiency low specifically when adding dG?

Low coupling efficiency with dG phosphoramidites, including the DMF-protected version, can

be attributed to several factors. dG phosphoramidites are known to be less stable than other

standard phosphoramidites.[8] Key reasons for low efficiency include moisture contamination,

improper activator choice, phosphoramidite degradation, and potential for side reactions like

depurination.

Troubleshooting Guide for Low Coupling Efficiency
Low coupling efficiency is a common issue in oligonucleotide synthesis. This guide provides a

systematic approach to identifying and resolving the root cause of the problem.

Diagram: Troubleshooting Workflow
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Low Coupling Efficiency Detected

1. Check for Moisture Contamination
(Reagents & System)

2. Verify Reagent Integrity
(Amidite, Activator, ACN)

If anhydrous

Issue Persists:
Contact Technical Support

If moisture present,
resolve and re-run

3. Optimize Synthesis Protocol
(Coupling Time, Activator)

If reagents are fresh
and properly prepared

If reagents are old
or improperly prepared,

replace and re-run

4. Investigate Depurination
(Deblocking Conditions)

If still low

Coupling Efficiency Restored

If improved

If improved after
adjusting deblock If still low
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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